4H-1,2,4-triazol-4-amine hydrochloride
Overview
Description
4H-1,2,4-Triazol-4-amine, also known as 4-Amino-1,2,4-triazole, is used as an intermediate for the preparation of antifungal agents like fluconazole . It is also used in laboratory chemicals and in food, drug, pesticide, or biocidal product use .
Synthesis Analysis
The synthesis of 1,2,4-triazole derivatives has been reported in several studies . For instance, one study reported the synthesis of nineteen novel 1,2,4-triazole derivatives, including 1,3-diphenyl-2-(1H-1,2,4-triazol-1-yl) propan-1-ones . The structures of these derivatives were confirmed by spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy, and Elemental analysis .Molecular Structure Analysis
The molecular formula of 4H-1,2,4-Triazol-4-amine is C2H4N4 . It has a molecular weight of 84.080 . The exact mass is 84.043594 .Chemical Reactions Analysis
1,2,4-triazole derivatives have been evaluated for their cytotoxic activities against various human cancer cell lines . Some of the synthesized compounds showed promising cytotoxic activity .Physical and Chemical Properties Analysis
4H-1,2,4-Triazol-4-amine has a density of 1.6±0.1 g/cm3, a boiling point of 267.6±23.0 °C at 760 mmHg, and a melting point of 84-86 °C (lit.) . Its flash point is 115.7±22.6 °C . It has a water solubility of 810 g/L at 20 ºC .Scientific Research Applications
Corrosion Inhibition : 4H-1,2,4-triazole derivatives, including 4H-1,2,4-triazol-4-amine, have been studied for their effectiveness in preventing corrosion and dissolution of mild steel in hydrochloric acid solutions. These compounds are found to be mixed-type inhibitors, with their efficiency depending on the type and nature of substituents in the molecule. Their adsorption on steel surfaces follows the Langmuir isotherm model, and they exhibit high inhibition efficiencies, reaching up to 99.6% in certain cases (Bentiss et al., 2007).
Medicinal Chemistry : 4H-1,2,4-triazol-4-amine derivatives are used in medicinal chemistry, particularly as building blocks for synthesizing various compounds. These compounds are synthesized using microwave-assisted methods, and they have applications in creating diverse libraries of compounds with potential medicinal applications (Tan et al., 2017).
Organic Synthesis : 4H-1,2,4-triazol-4-amine is used in organic synthesis, particularly in creating 1,2,4-triazole-fused heterocycles. These compounds have applications in pharmaceuticals, agrochemicals, and material science research. Their synthesis is often facilitated through innovative methods such as amine oxidase-inspired catalysis (Thorve et al., 2023).
Photophysical Properties : 4H-1,2,4-triazol-4-amine and its derivatives are studied for their photophysical properties, particularly in the context of fluorescence and aggregation-induced emission (AIE). These properties make them useful in the fields of organic chemistry, medicinal chemistry, and optical materials (Guo et al., 2021).
Bioimaging : Certain triazole-based compounds, including 4H-1,2,4-triazol-4-amine derivatives, have been developed as fluorescent chemosensors. These compounds are highly selective and sensitive for detecting metal ions like Zn2+ and have been applied in intracellular bioimaging, demonstrating good cell permeability and biocompatibility (Iniya et al., 2014).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
1,2,4-triazol-4-amine;hydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H4N4.ClH/c3-6-1-4-5-2-6;/h1-2H,3H2;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BSMKWRYLGIMNSN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NN=CN1N.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H5ClN4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50378968 | |
Record name | 4H-1,2,4-triazol-4-amine hydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50378968 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
120.54 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
10495-63-3, 25545-88-4 | |
Record name | NSC164934 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=164934 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4H-1,2,4-triazol-4-amine hydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50378968 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-AMINO-1,2,4-TRIAZOLE HYDROCHLORIDE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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